Cas no 530116-57-5 (2,5-dibromothiophen-3-ol)

• Product Name: 2,5-dibromothiophen-3-ol
• CAS No: 530116-57-5
• MF: C₄H₂Br₂OS
• MW: 257.93107843399
• CID: 4022975
• Update Time: 2025-10-05

2,5-dibromothiophen-3-ol Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, 2,5-dibromo-
• 2,5-dibromothiophen-3-ol

• Inchi： 1S/C4H2Br2OS/c5-3-1-2(7)4(6)8-3/h1,7H
• InChI Key： UNLZHDXMGZTKBB-UHFFFAOYSA-N
• SMILES： C1(Br)SC(Br)=CC=1O

Experimental Properties

• Density: 2.350±0.06 g/cm3(Predicted)
• Boiling Point: 237.2±35.0 °C(Predicted)
• pka: 7.18±0.15(Predicted)

Additional information on 2,5-dibromothiophen-3-ol

2,5-Dibromothiophen-3-ol (CAS No. 530116-57-5): A Comprehensive Overview

2,5-Dibromothiophen-3-ol is a brominated thiophene derivative with the CAS registry number 530116-57-5. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a thiophene ring substituted with two bromine atoms at the 2 and 5 positions and a hydroxyl group at the 3 position. This structural arrangement imparts 2,5-dibromothiophen-3-ol with distinct electronic and steric properties, making it a valuable compound in organic synthesis and materials science.

Recent studies have highlighted the role of 2,5-dibromothiophen-3-ol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers and coordination complexes. The bromine substituents on the thiophene ring facilitate nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups. This versatility has led to its application in the design of novel materials for electronic devices, sensors, and drug delivery systems.

The synthesis of 2,5-dibromothiophen-3-ol typically involves multi-step processes that include bromination and hydroxylation reactions. One common approach is the bromination of thiophenol derivatives followed by selective oxidation to introduce the hydroxyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing the overall yield.

In terms of chemical properties, 2,5-dibromothiophen-3-ol exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (hydroxyl) and lipophilic (bromine) groups. Its thermal stability is also noteworthy, making it suitable for high-temperature applications. Additionally, the compound demonstrates reactivity towards various nucleophiles and electrophiles, further expanding its utility in organic transformations.

From an environmental perspective, understanding the fate and behavior of 2,5-dibromothiophen-3-ol in natural systems is crucial. Studies have shown that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, its potential impact on aquatic ecosystems remains an area of active research.

In conclusion, 2,5-dibromothiophen-3-ol (CAS No. 530116-57) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, 2,5-dibromothiophen-3 ol is poised to play an increasingly important role in advancing modern chemistry.